Cas no 21071-28-3 (N,N'-Dihexylthiourea)

N,N'-Dihexylthiourea structure
N,N'-Dihexylthiourea structure
Product Name:N,N'-Dihexylthiourea
CAS No:21071-28-3
MF:C13H28N2S
MW:244.43982219696
MDL:MFCD00014468
CID:285066
PubChem ID:2801208
Update Time:2025-04-19

N,N'-Dihexylthiourea Chemical and Physical Properties

Names and Identifiers

    • N,N&acute
    • 1,3-dihexylthiourea
    • NN'-DIHEXYLTHIOUREA
    • Thiourea, N,N'-dihexyl-
    • 1,3-DIHEXYL-2-THIOUREA
    • 1,3-Dihexylthioharnstoff
    • 1,3-dihexyl-thiourea
    • EINECS 244-191-0
    • N,N‘-Dihexylthiourea
    • N,N'-Dihexyl-thioharnstoff
    • Thiourea,N,N'-dihexyl
    • N,N'-Dihexylthiourea
    • 1, 3-dihexylthiourea
    • SCHEMBL1276746
    • 21071-28-3
    • CS-0358029
    • CYYJFWJNIQDCLT-UHFFFAOYSA-N
    • Thiourea,N,N'-dihexyl-
    • AKOS022143522
    • N,N'-Di-n-hexylthiourea
    • NS00026779
    • MS-22009
    • 1,3-di-n-hexyl-thiourea
    • dihexyl thiourea
    • FT-0638085
    • FT-0629392
    • DTXSID10175298
    • 1,3-(Dihexyl)thiourea
    • MFCD00014468
    • DB-004313
    • MDL： MFCD00014468
    • Inchi： 1S/C13H28N2S/c1-3-5-7-9-11-14-13(16)15-12-10-8-6-4-2/h3-12H2,1-2H3,(H2,14,15,16)
    • InChI Key： CYYJFWJNIQDCLT-UHFFFAOYSA-N
    • SMILES： S=C(NCCCCCC)NCCCCCC

Computed Properties

  • Exact Mass: 244.19700
  • Monoisotopic Mass: 244.197
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 12
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 56.2A^2

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 0.919
  • Melting Point: 39-41°C
  • Boiling Point: 322.1°C at 760 mmHg
  • Flash Point: 148.6°C
  • Refractive Index: 1.489
  • PSA: 56.15000
  • LogP: 4.39290

N,N'-Dihexylthiourea Security Information

  • Hazard Category Code： 22
  • Safety Instruction： S22-S36-S37
  • Safety Term：S22;S36/37
  • Risk Phrases：R22

N,N'-Dihexylthiourea Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N,N'-Dihexylthiourea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB227481-5 g
N,N'-Dihexylthiourea, 96%; .
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TRC
B433340-250mg
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 $ 50.00 2022-06-07
TRC
B433340-500mg
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B433340-2.5g
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abcr
AB227481-25 g
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abcr
AB227481-5g
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AB227481-25g
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1PlusChem
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